2-(6-ethyl-3-(4-ethylbenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[6-ethyl-3-(4-ethylbenzoyl)-4-oxoquinolin-1-yl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C29H28N2O4/c1-4-19-6-9-21(10-7-19)28(33)25-17-31(26-15-8-20(5-2)16-24(26)29(25)34)18-27(32)30-22-11-13-23(35-3)14-12-22/h6-17H,4-5,18H2,1-3H3,(H,30,32)
• InChI Key: SBVSBCYNQWUHSL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)C2=CN(C3=C(C2=O)C=C(C=C3)CC)CC(=O)NC4=CC=C(C=C4)OC
• Molecular Formula: C29H28N2O4
• Molecular Weight: 468.5 g/mol
• CAS No.: 898344-47-3

Description

2-(6-ethyl-3-(4-ethylbenzoyl)-4-oxoquinolin-1(4H)-yl)-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C29H28N2O4 and its molecular weight is 468.553. The purity is usually 95%.
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Scientific Research Applications

Antioxidant Activity and Mechanisms

Research on antioxidants, including various quinoline derivatives, highlights their importance in neutralizing free radicals, which can prevent oxidative stress linked to chronic diseases. The detailed mechanisms of antioxidant action, including hydrogen atom transfer and electron transfer, are critical for designing assays to measure antioxidant capacity (Huang, Ou, & Prior, 2005).

Environmental Degradation and Remediation

Studies on the environmental fate of heterocyclic aromatic compounds, like those structurally related to the provided chemical, emphasize the significance of monitoring these compounds in coal tar contaminated aquifers. Such research underscores the persistence of these compounds in the environment and their potential biodegradation pathways, which is vital for environmental protection strategies (Blum et al., 2011).

Biomedical Applications and Enzyme Inhibition

The role of quinoline derivatives in inhibiting bacterial GlmU, a bifunctional enzyme crucial for cell wall synthesis, showcases the potential of such compounds in developing new antibacterial agents. This highlights the importance of targeting novel proteins to overcome bacterial resistance, suggesting potential therapeutic applications for similar compounds (Palathoti & Azam, 2022).